Cas no 1251672-98-6 (4-(3-chloro-4-methoxyphenyl)-2-(4-methylpiperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 4-(3-chloro-4-methoxyphenyl)-2-(4-methylpiperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1251672-98-6
• MF: C₂₂H₂₃ClN₂O₄S
• MW: 446.947023630142
• CID: 5397416
• Update Time: 2025-07-13

4-(3-chloro-4-methoxyphenyl)-2-(4-methylpiperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• [4-(3-Chloro-4-methoxyphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methyl-1-piperidinyl)methanone
• 4-(3-chloro-4-methoxyphenyl)-2-(4-methylpiperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione

• Inchi： 1S/C22H23ClN2O4S/c1-15-9-11-24(12-10-15)22(26)21-14-25(16-7-8-19(29-2)17(23)13-16)18-5-3-4-6-20(18)30(21,27)28/h3-8,13-15H,9-12H2,1-2H3
• InChI Key： RVGIRTFSJJBBSG-UHFFFAOYSA-N
• SMILES： C(C1=CN(C2=CC=C(OC)C(Cl)=C2)C2=CC=CC=C2S1(=O)=O)(N1CCC(C)CC1)=O

Experimental Properties

• Density: 1.353±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 660.7±55.0 °C(Predicted)
• pka: -1.48±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 4-(3-chloro-4-methoxyphenyl)-2-(4-methylpiperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione

4-(3-chloro-4-methoxyphenyl)-2-(4-methylpiperidine-1-carbonyl)-4H-1λ6,4-benzothiazine-1,1-dione: A Comprehensive Overview

The compound with CAS No. 1251672-98-6, known as 4-(3-chloro-4-methoxyphenyl)-2-(4-methylpiperidine-1-carbonyl)-4H-1λ6,4-benzothiazine-1,1-dione, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzothiazines, which are known for their diverse applications in drug discovery and materials science. The structure of this molecule is characterized by a benzothiazine ring system with substituents that confer unique chemical and biological properties.

The benzothiazine core of this compound is a bicyclic structure consisting of a benzene ring fused to a thiazine ring. The thiazine ring contains sulfur and nitrogen atoms, which contribute to the molecule's reactivity and stability. The substituents on the benzothiazine ring include a 3-chloro-4-methoxyphenyl group and a 4-methylpiperidine-1-carbonyl group. These substituents play a crucial role in modulating the compound's physical and chemical properties.

The 3-chloro-4-methoxyphenyl group introduces electron-donating and withdrawing effects into the molecule, influencing its electronic structure and reactivity. The presence of chlorine at the 3-position and methoxy at the 4-position creates a unique electronic environment that can enhance or suppress certain chemical reactions. Similarly, the 4-methylpiperidine-1-carbonyl group adds bulk to the molecule and introduces tertiary amine functionality, which can participate in hydrogen bonding or other non-covalent interactions.

Recent studies have highlighted the potential of this compound in drug design, particularly in the development of kinase inhibitors and other therapeutic agents. The benzothiazine scaffold has been shown to exhibit potent inhibitory activity against various enzymes, making it a valuable lead compound for medicinal chemists. Additionally, the substituents on this molecule can be further modified to optimize its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions, cyclizations, and functional group transformations. The synthesis typically begins with the preparation of intermediates that contain the necessary functional groups for subsequent reactions. For example, the 3-chloro-4-methoxyphenyl group can be introduced via nucleophilic aromatic substitution or coupling reactions using appropriate aryl halides.

The incorporation of the benzothiazine core often involves cyclization reactions that form the bicyclic structure. This step is critical as it determines the overall topology of the molecule and its subsequent reactivity. Once the benzothiazine core is formed, further functionalization can be carried out to introduce additional substituents or modify existing ones.

One area where this compound has shown promise is in its ability to act as a template for constructing more complex molecular architectures. By exploiting its structural features, chemists can design molecules with enhanced functionality or improved biological activity. For instance, the presence of both sulfur and nitrogen atoms in the benzothiazine ring provides opportunities for metal coordination or enzyme binding.

Moreover, computational studies have been conducted to investigate the electronic properties and reactivity of this compound. These studies have provided insights into its potential interactions with biological targets and its suitability for various chemical transformations. Such computational approaches are increasingly being used to guide experimental work and accelerate drug discovery efforts.

In conclusion, CAS No. 1251672-98-6 represents a significant advancement in organic chemistry with its unique structure and versatile properties. Its applications span across multiple disciplines, from materials science to pharmacology, making it an invaluable tool for researchers in these fields. As ongoing research continues to uncover new uses for this compound, it is likely to play an even more prominent role in future scientific endeavors.